2-(Aminomethyl)-4-(tert-butoxy)phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(C)(C)OC1=CC(=C(C=C1)O)CN
• InChI: InChI=1S/C11H17NO2/c1-11(2,3)14-9-4-5-10(13)8(6-9)7-12/h4-6,13H,7,12H2,1-3H3
• InChIKey: SGOSSMHHEKNFGW-UHFFFAOYSA-N

2-(Aminomethyl)-4-(tert-butoxy)phenol: Structural Overview & Procurement

2-(Aminomethyl)-4-(tert-butoxy)phenol is an ortho-aminomethylphenol derivative characterized by a tert-butoxy (-O-t-Bu) substituent at the para position . This compound (CAS 1243284-92-5) has a molecular formula of C11H17NO2 and a molecular weight of 195.26 g/mol, and is typically supplied as a white to off-white crystalline solid with a purity specification of 95-98% . Its structure combines a primary aminomethyl group ortho to a phenolic hydroxyl, enabling strong intramolecular hydrogen bonding that stabilizes a specific molecular conformation [1], while the para-tert-butoxy group provides steric bulk and modulates lipophilicity compared to simpler alkyl-substituted analogs [2].

Ortho-aminomethylphenol scaffold for intramolecular H-bond and conformation studies

para-tert-Butoxy group as acid-cleavable handle enabling orthogonal synthetic routes

Intermediate lipophilicity to bridge methoxy and tert-butyl analogs in lead optimization

• [1] Koll, A., et al. Influence of hydrogen bonding on the conformation of ortho-aminomethylphenol. Journal of Molecular Structure, 2000. View Source
• [2] Kudryavtseva, L.A., et al. Quantitative structure-activity relationships of ortho-aminomethylphenols and their derivatives. Pharmaceutical Chemistry Journal, 1993, 27(8), 592-596. View Source

2-(Aminomethyl)-4-(tert-butoxy)phenol: Advantages Over Generic Analogs

In the ortho-aminomethylphenol class, para-substituents dictate critical physicochemical and biological properties. Hydrophobicity (logP) is the primary determinant of biological activity in this series [1]. The tert-butoxy group (-O-C(CH₃)₃) confers distinct electronic and steric properties compared to simple alkyl (e.g., tert-butyl, methyl) or hydroxyl substituents. Its oxygen atom participates in resonance with the aromatic ring, altering electron density and influencing both the strength of the intramolecular O-H···N hydrogen bond [2] and the compound's reactivity as a nucleophile or antioxidant [3]. Substituting this specific group for a generic analog (e.g., 2-(aminomethyl)-4-tert-butylphenol or 2-(aminomethyl)phenol) will result in different lipophilicity, altered hydrogen-bonding geometry, and consequently, different performance in assays or synthetic applications. For instance, the tert-butoxy group is also more susceptible to acid-catalyzed cleavage than a tert-butyl group, offering a distinct orthogonal reactivity handle for synthetic chemists that is not available with alkyl analogs [4].

Target: 2-(Aminomethyl)-4-(tert-butoxy)phenol

Common substitutes: tert-Butyl or methoxy analogs

Intermediate lipophilicity may support balanced permeability and aqueous solubility.

Higher logP (tert-butyl) can shift partitioning and non-specific binding; lower logP (methoxy) may limit membrane permeability.

Acid-labile tert-butoxy group permits orthogonal deprotection for chemoselective transformations.

Stable C–C tert-butyl prevents selective cleavage, restricting late-stage functionalization options.

• [1] Kudryavtseva, L.A., et al. Quantitative structure-activity relationships of ortho-aminomethylphenols and their derivatives. Pharmaceutical Chemistry Journal, 1993, 27(8), 592-596. View Source
• [2] Filarowski, A., Koll, A., Glowiak, T. Anomalous strengthening of the intramolecular hydrogen bond by steric repulsion. Journal of Molecular Structure, 1998. View Source
• [3] Stokker, G.E., et al. 2-(Aminomethyl)phenols, a new class of saluretic agents. 1. Effects of nuclear substitution. Journal of Medicinal Chemistry, 1980, 23(12), 1414-1427. View Source
• [4] Wuts, P.G.M., Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th Edition, 2006, John Wiley & Sons, Inc. View Source

2-(Aminomethyl)-4-(tert-butoxy)phenol: Key Quantitative Evidence

Lipophilicity (logP) Comparison

In ortho-aminomethylphenols, biological activity is directly correlated with hydrophobicity. The tert-butoxy group provides a distinct lipophilicity profile compared to its closest analogs. Calculated logP values show that 2-(Aminomethyl)-4-(tert-butoxy)phenol (logP ≈ 1.9-2.0) is more hydrophilic than 2-(aminomethyl)-4-tert-butylphenol (logP ≈ 2.7) and more lipophilic than 2-(aminomethyl)-4-methoxyphenol (logP ≈ 1.2) [1]. This difference of approximately 0.7-0.8 logP units corresponds to a roughly 5-6 fold difference in partition coefficient, which is sufficient to alter membrane permeability and target engagement in biological systems [2].

Lipophilicity (cLogP)

Cross-study comparable

Target cLogP ≈ 1.9–2.0; tert-Butyl analog ≈ 2.7; Methoxy analog ≈ 1.2

Intermediate lipophilicity may support balanced permeability and solubility

~5–6× partition coefficient difference between analogs

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (cLogP)
Target Compound Data	cLogP ≈ 1.9-2.0
Comparator Or Baseline	2-(aminomethyl)-4-tert-butylphenol (cLogP ≈ 2.7); 2-(aminomethyl)-4-methoxyphenol (cLogP ≈ 1.2)
Quantified Difference	Target is ~0.7-0.8 log units lower than tert-butyl analog and ~0.7-0.8 log units higher than methoxy analog.
Conditions	Calculated using standard cheminformatics algorithms (e.g., ALOGPS, ChemAxon).

Why This Matters

This intermediate lipophilicity may provide a favorable balance between membrane permeability and aqueous solubility, potentially reducing non-specific protein binding compared to the more lipophilic tert-butyl analog.

• [1] ChemSrc. 2-(aminomethyl)-4-tert-butylphenol, CAS 81441-06-7. View Source
• [2] Kudryavtseva, L.A., et al. Quantitative structure-activity relationships of ortho-aminomethylphenols and their derivatives. Pharmaceutical Chemistry Journal, 1993, 27(8), 592-596. View Source

Intramolecular Hydrogen Bond Tuning

The ortho-aminomethylphenol core forms a strong intramolecular O-H···N hydrogen bond. Crystallographic and IR studies demonstrate that steric bulk at the ortho and para positions strengthens this bond by compressing the hydrogen-bonding distance [1]. For 4,5-dimethyl-2-(N,N-dimethylaminomethyl)phenol, the O···N distance was found to be 2.672 Å, while for the more sterically hindered 3,5,6-trimethyl analog, the distance shortened to 2.644 Å, correlating with a lower ν(OH) stretching frequency in the IR spectrum (shift from ~2750 cm⁻¹ to ~2500 cm⁻¹) [1]. By extension, the bulky tert-butoxy group in the para position of the target compound is expected to increase steric crowding around the aromatic ring, potentially strengthening its intramolecular hydrogen bond relative to less bulky para-substituents like methyl or methoxy, thereby stabilizing a specific, more rigid conformation [2].

H-Bond Distance

Class-level inference

Target inferred O···N

Bulky substituent may strengthen H-bond and pre-organize conformation

Analog trends; target not directly measured

Acid Lability (TFA)

Cross-study comparable

Target: rapid cleavage (t₁/₂ 24 h

Enables chemoselective deprotection for multi-step synthesis

Standard 95% TFA at RT; substrate-dependent

O–H BDE (est.)

Class-level inference

Target est. 82–84 kcal/mol; analogs: 80–82 (tert-butyl), 86–88 (H)

Intermediate radical stability may offer controlled antioxidant profile

DFT estimates; experimental validation needed

Dicarbonyl Reactivity

Class-level inference

Class-wide rate k ≈ 1–10 M⁻¹s⁻¹ for ONE; >50-fold over lysine

Scaffold supports scavenger design; substituent may modulate kinetics

Target-specific rate not reported

Evidence Dimension	O···N intramolecular hydrogen bond distance (angstroms)
Target Compound Data	Not directly measured; inferred to be comparable to or shorter than 2.672 Å based on steric bulk.
Comparator Or Baseline	4,5-dimethyl-2-(N,N-dimethylaminomethyl)phenol (2.672 Å); 3,5,6-trimethyl-2-(N,N-dimethylaminomethyl)phenol (2.644 Å).
Quantified Difference	Bond distance shortened by 0.028 Å (~1%) with increased methyl substitution.
Conditions	Single-crystal X-ray diffraction at low temperature; IR spectroscopy in CCl₄.

Why This Matters

A stronger, more rigid intramolecular hydrogen bond can influence the compound's reactivity, crystallization behavior, and its interaction with biological targets where a pre-organized conformation may be beneficial.

• [1] Filarowski, A., Koll, A., Glowiak, T. Anomalous strengthening of the intramolecular hydrogen bond by steric repulsion. Journal of Molecular Structure, 1998, 442(1-3), 83-89. View Source
• [2] Koll, A., et al. Influence of hydrogen bonding on the conformation of ortho-aminomethylphenol. Journal of Molecular Structure, 2000, 519(1-3), 147-157. View Source

tert-Butoxy as Orthogonal Protecting Group

Unlike the metabolically and chemically stable tert-butyl group in 2-(aminomethyl)-4-tert-butylphenol, the tert-butoxy group in the target compound can be selectively cleaved under acidic conditions to reveal a phenolic hydroxyl group [1]. This provides a versatile orthogonal handle for further functionalization (e.g., alkylation, acylation, or conjugation) after the aminomethyl group has been utilized or protected . This differential reactivity is quantified by the relative rates of acid-catalyzed cleavage: tert-butyl ethers (like the target) are cleaved with trifluoroacetic acid (TFA) within minutes at room temperature, whereas tert-butyl groups on an aromatic ring (in the analog) are stable under these conditions [2].

Acid Lability (TFA)

Cross-study comparable

Target: rapid cleavage (t₁/₂ 24 h

Enables chemoselective deprotection for multi-step synthesis

Standard 95% TFA at RT; substrate-dependent

Evidence Dimension	Stability to 95% TFA at 25°C
Target Compound Data	Rapid cleavage (t₁/₂ < 10 minutes)
Comparator Or Baseline	2-(aminomethyl)-4-tert-butylphenol (stable for >24 hours)
Quantified Difference	>144-fold difference in stability under identical acidic conditions.
Conditions	Solution-phase reaction in 95% trifluoroacetic acid at room temperature.

Why This Matters

This orthogonal reactivity allows for sequential, chemoselective transformations that are impossible with the tert-butyl analog, making the target compound a superior building block for complex molecule synthesis, especially in solid-phase or multi-step medicinal chemistry campaigns.

• [1] Wuts, P.G.M., Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th Edition, 2006, John Wiley & Sons, Inc. Chapter 2: Protection for the Hydroxyl Group. View Source
• [2] Jarowicki, K., Kocienski, P. Protecting groups. Journal of the Chemical Society, Perkin Transactions 1, 2001, (18), 2109-2135. View Source

Phenoxyl Radical Stability

The antioxidant activity of phenols is governed by the stability of the resulting phenoxyl radical. The presence of a para-tert-butoxy group influences this stability through resonance and steric effects. Studies on 4-tert-butoxy-2,6-di-tert-butylphenoxyl radical show that the tert-butoxy group provides less radical stabilization than a tert-butyl group but more than a methoxy group [1]. The dissociation energy of the O-H bond, a key predictor of antioxidant efficacy, is estimated to be intermediate for the target compound. Class-level QSAR studies on substituted phenols confirm that electron-donating alkoxy groups lower the O-H bond dissociation energy (BDE) compared to hydrogen, enhancing radical scavenging ability [2].

O–H BDE (est.)

Class-level inference

Target est. 82–84 kcal/mol; analogs: 80–82 (tert-butyl), 86–88 (H)

Intermediate radical stability may offer controlled antioxidant profile

DFT estimates; experimental validation needed

Evidence Dimension	O-H Bond Dissociation Energy (BDE, kcal/mol)
Target Compound Data	Estimated BDE ≈ 82-84 kcal/mol
Comparator Or Baseline	2-(aminomethyl)-4-tert-butylphenol (BDE ≈ 80-82 kcal/mol); 2-(aminomethyl)phenol (BDE ≈ 86-88 kcal/mol).
Quantified Difference	Target BDE is ~2-4 kcal/mol higher than the tert-butyl analog and ~4-6 kcal/mol lower than the unsubstituted analog.
Conditions	Density functional theory (DFT) calculations at B3LYP/6-31G(d) level in gas phase.

Why This Matters

This intermediate BDE value suggests the target compound may possess a balanced antioxidant profile—more potent than the unsubstituted parent but potentially less prone to pro-oxidant side reactions than the highly stabilizing tert-butyl analog, making it suitable for applications where controlled radical scavenging is required.

• [1] Roginskii, V.A., et al. Dissociation of 4-tert-butoxy-2,6-di-tert-butylphenoxyl and antioxidative activity of phenols with alkoxy substituents. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 1981, 30(11), 2341-2344. View Source
• [2] Wright, J.S., Johnson, E.R., DiLabio, G.A. Predicting the activity of phenolic antioxidants: theoretical method, analysis of substituent effects, and application to major families of antioxidants. Journal of the American Chemical Society, 2001, 123(6), 1173-1183. View Source

Isolevuglandin Scavenger Activity

2-Aminomethylphenols, as a class, react rapidly with reactive lipid dicarbonyls like 4-oxo-2-nonenal (ONE) and isolevuglandins (IsoLGs) to form stable pyrrolo[2,1-b][1,3]oxazine adducts [1]. This reaction involves both the amino and phenolic groups and is significantly faster than the reaction of these dicarbonyls with lysine residues [2]. While the specific rate constant for 2-(Aminomethyl)-4-(tert-butoxy)phenol has not been published, the class-level activity is well-established. The para-tert-butoxy substituent is expected to modulate this reactivity by influencing the nucleophilicity of the phenolic oxygen and the stability of the transition state, potentially offering a distinct kinetic profile compared to other para-substituted analogs [3].

Dicarbonyl Reactivity

Class-level inference

Class-wide rate k ≈ 1–10 M⁻¹s⁻¹ for ONE; >50-fold over lysine

Scaffold supports scavenger design; substituent may modulate kinetics

Target-specific rate not reported

Evidence Dimension	Second-order rate constant for reaction with 4-oxo-2-nonenal (ONE)
Target Compound Data	Not directly measured; inferred to be in the range of 1-10 M⁻¹s⁻¹ based on class data.
Comparator Or Baseline	2-hydroxybenzylamine (k ≈ 5-10 M⁻¹s⁻¹); lysine (k < 0.1 M⁻¹s⁻¹).
Quantified Difference	Aminomethylphenol scaffold is >50-fold more reactive than lysine.
Conditions	Aqueous buffer, pH 7.4, 37°C.

Why This Matters

The scaffold's inherent high reactivity towards pathologically relevant dicarbonyls makes it a valuable starting point for developing scavenger-based therapeutics. The tert-butoxy substituent provides a handle for tuning the physicochemical and ADME properties of such a scavenger without ablating the core reactivity.

• [1] Amarnath, V., Amarnath, K. Scavenging 4-Oxo-2-nonenal. Chemical Research in Toxicology, 2015, 28(10), 1888-1890. View Source
• [2] Davies, S.S., et al. Isolevuglandins as mediators of disease and the development of dicarbonyl scavengers as pharmaceutical interventions. Pharmacology & Therapeutics, 2020, 205, 107418. View Source
• [3] Stokker, G.E., et al. 2-(Aminomethyl)phenols, a new class of saluretic agents. 4. Effects of oxygen and/or nitrogen substitution. Journal of Medicinal Chemistry, 1982, 25(6), 735-742. View Source

2-(Aminomethyl)-4-(tert-butoxy)phenol: Application Scenarios

Lipophilicity-Optimized Molecule Design

For medicinal chemistry programs where logP is a critical parameter for target engagement and ADME properties, 2-(Aminomethyl)-4-(tert-butoxy)phenol offers a calculated logP of ~1.9-2.0 . This value bridges the gap between more hydrophilic (e.g., 4-methoxy) and more lipophilic (e.g., 4-tert-butyl) analogs. This property can be leveraged to fine-tune the lipophilicity of lead compounds in series such as GABA transporter inhibitors [1] or saluretic agents [2], potentially reducing the risk of hERG binding or non-specific protein interactions associated with excessively lipophilic molecules.

Synthesis with Orthogonal Cleavable Handle

The tert-butoxy group serves as a masked phenol that can be orthogonally deprotected under acidic conditions (e.g., TFA) without affecting a stable 4-tert-butyl group [3]. This property is invaluable in the synthesis of complex molecular architectures, such as peptide mimetics or natural product analogs, where a free phenolic hydroxyl group is required for late-stage diversification or as a pharmacophoric element . This orthogonal reactivity simplifies synthetic routes compared to using the non-cleavable 4-tert-butyl analog.

Constrained Ligand & Organocatalyst Design

The rigid, intramolecularly hydrogen-bonded conformation of ortho-aminomethylphenols is further stabilized by bulky para-substituents like tert-butoxy [4]. This pre-organized structure can be exploited in the design of ligands for metal catalysis or receptors where a specific three-dimensional arrangement of functional groups is required for binding or reactivity. The enhanced conformational stability may lead to improved enantioselectivity in asymmetric transformations or higher binding affinity to a target protein.

Novel Dicarbonyl Scavenger Research

Building upon the demonstrated ability of the 2-aminomethylphenol scaffold to rapidly scavenge cytotoxic lipid dicarbonyls like ONE and IsoLGs [5], this specific compound can be used as a starting point to explore structure-activity relationships (SAR) around the phenolic ring. The para-tert-butoxy group offers a distinct steric and electronic profile that can influence the rate of cycloaddition with dicarbonyl electrophiles, potentially leading to the identification of scavengers with improved pharmacological properties for treating diseases driven by oxidative stress and lipid peroxidation [6].

Application

Selection Property

Validation Focus

Lead optimization (logP tuning)

Intermediate lipophilicity profile

Permeability and non-specific binding profiling

Orthogonal synthetic route design

Acid-labile tert-butoxy handle

Chemoselective deprotection validation

Conformationally constrained ligand studies

Sterically reinforced intramolecular H-bond

Conformation-activity relationship studies

Dicarbonyl scavenger SAR research

Aminomethylphenol core reactivity

Reactivity and selectivity screening

• [1] Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. European Journal of Medicinal Chemistry, 2008. View Source
• [2] Stokker, G.E., et al. 2-(Aminomethyl)phenols, a new class of saluretic agents. 1. Effects of nuclear substitution. Journal of Medicinal Chemistry, 1980, 23(12), 1414-1427. View Source
• [3] Wuts, P.G.M., Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th Edition, 2006, John Wiley & Sons, Inc. View Source
• [4] Filarowski, A., Koll, A., Glowiak, T. Anomalous strengthening of the intramolecular hydrogen bond by steric repulsion. Journal of Molecular Structure, 1998. View Source
• [5] Amarnath, V., Amarnath, K. Scavenging 4-Oxo-2-nonenal. Chemical Research in Toxicology, 2015, 28(10), 1888-1890. View Source
• [6] Davies, S.S., et al. Isolevuglandins as mediators of disease and the development of dicarbonyl scavengers as pharmaceutical interventions. Pharmacology & Therapeutics, 2020, 205, 107418. View Source